![molecular formula C23H21ClN4O3 B6566640 3-(4-chlorophenyl)-5-methyl-2,4-dioxo-N-[4-(propan-2-yl)phenyl]-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide CAS No. 921574-52-9](/img/structure/B6566640.png)
3-(4-chlorophenyl)-5-methyl-2,4-dioxo-N-[4-(propan-2-yl)phenyl]-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a pyrrolopyrimidine derivative, which is a class of compounds known for their diverse biological activities . Pyrrolopyrimidines are heterocyclic compounds that contain a pyrrole ring fused with a pyrimidine ring . They are often used in medicinal chemistry for their potential therapeutic effects.
Molecular Structure Analysis
The molecular structure of this compound would likely be determined using spectroscopic techniques such as IR, 1H-NMR, and Mass spectroscopy . These techniques can provide information about the functional groups present in the compound and their arrangement.Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out. Similar compounds have been studied for their reactivity and potential as antimicrobial and antiviral agents .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be determined using various analytical techniques. These might include determining its melting point, solubility in various solvents, and its spectroscopic properties .Future Directions
Mechanism of Action
Target of Action
AKOS021670547, also known as F2204-0147 or 3-(4-chlorophenyl)-5-methyl-2,4-dioxo-N-[4-(propan-2-yl)phenyl]-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-7-carboxamide, is a potent inhibitor of the mitochondrial protein VDAC1 (voltage-dependent anion channel 1) . VDAC1 plays a crucial role in controlling the passage of metabolites between the mitochondria and the cytoplasm .
Mode of Action
AKOS021670547 interacts with VDAC1, inhibiting both VDAC1 oligomerization and apoptosis . By inhibiting VDAC1, AKOS021670547 can protect against mitochondrial dysfunction .
Biochemical Pathways
Given its target, it is likely that it impacts pathways related to energy metabolism and apoptosis, as vdac1 is a key player in these processes .
Result of Action
The primary result of AKOS021670547’s action is the inhibition of VDAC1 oligomerization and apoptosis . This can lead to protection against mitochondrial dysfunction , which could have implications for diseases where mitochondrial dysfunction plays a role.
properties
IUPAC Name |
3-(4-chlorophenyl)-5-methyl-2,4-dioxo-N-(4-propan-2-ylphenyl)-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21ClN4O3/c1-13(2)14-4-8-16(9-5-14)25-21(29)18-12-27(3)20-19(18)26-23(31)28(22(20)30)17-10-6-15(24)7-11-17/h4-13H,1-3H3,(H,25,29)(H,26,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTUJALVUEYKBEI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)C2=CN(C3=C2NC(=O)N(C3=O)C4=CC=C(C=C4)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21ClN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.